Cas no 56392-14-4 (Metoprolol Acid)

• Product Name: Metoprolol Acid
• CAS No: 56392-14-4
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 372782
• PubChem ID: 329768040
• Update Time: 2025-10-23

Metoprolol Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
• 4-(2-Hydroxy-3-isopropylaminopropoxy)phenylacetic acid
• 2-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]acetic acid
• Atenolol acid
• H 117
• SL 77-010
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzeneacetic acid
• Metoprolol acid
• Atenolol impurity G (EP)
• H 117/04
• Benzeneacetic acid, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-
• AKOS027254660
• CHEMBL3544699
• UNII-Y6I8U8OX8P
• FT-0672384
• NS00000314
• 4-(2-Hydroxy-3-isopropylaminopropoxy)phenylacetic acid, analytical standard
• DTXSID70881080
• H117-04
• (4-[2-Hydroxy-3-(isopropylamino)propoxy]phenyl)acetic acid #
• 1215404-47-9
• 2-[4-[(2RS)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]acetic Acid
• 4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)benzeneacetic acid
• 2-[4-[(2RS)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]acetic Acid; Atenolol Imp. G (EP); Atenolol Related Compound C; Atenolol Impurity G
• CHEBI:83478
• {4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl}acetic acid
• MFCD00437442
• (4-((2RS)-2-HYDROXY-3-((PROPAN-2-YL)AMINO)PROPOXY)PHENYL)ACETIC ACID
• Y6I8U8OX8P
• Atenolol Impurity G
• (2-Hydroxy-3-((1-methylethyl)amino)propoxy)benzeneacetic acid
• 4-[2-Hydroxy-3-[(1-Methylethyl)Amino]Propoxy]-Benzeneacetic Acid
• 4-(2-hydroxy-3-isopropylamino-propoxy)phenyla-cetic acid
• ATENOLOL IMPURITY G [EP IMPURITY]
• SCHEMBL6674480
• Atenolol impurity C
• [4-(2-Hydroxy-3-isopropylamino-propoxy)-phenyl]-acetic acid
• 56392-14-4
• 4-(2'-Hydroxy-3'-isopropylaminopropoxy)phenylacetic acid
• Q27156861
• AS-40196
• H 117-04
• A927933
• 2-(4-(2-Hydroxy-3-(isopropylamino)propoxy)phenyl)aceticacid
• PUQIRTNPJRFRCZ-UHFFFAOYSA-N
• 4-(2-Hydroxy-3-isopropylaminopropoxy)phenylacetic acid, AldrichCPR
• CS-0137296
• 2-(4-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}phenyl)acetic acid
• 2-(4-(2-Hydroxy-3-(isopropylamino)propoxy)phenyl)acetic acid
• DTXCID101022391
• (4-(2-hydroxy-3-(propan-2-ylamino)propoxy)phenyl)acetic acid
• ATENOLOL IMPURITY G (EP IMPURITY)
• Atenolol EP Impurity G
• Metoprolol Acid

• MDL： MFCD00437442
• Inchi： 1S/C14H21NO4/c1-10(2)15-8-12(16)9-19-13-5-3-11(4-6-13)7-14(17)18/h3-6,10,12,15-16H,7-9H2,1-2H3,(H,17,18)
• InChI Key： PUQIRTNPJRFRCZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC(=O)O)=CC=1)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 267.14700
• Monoisotopic Mass: 267.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174-176°C
• Boiling Point: 477.1±40.0 °C at 760 mmHg
• Flash Point: 242.3±27.3 °C
• Refractive Index: 1.539
• Solubility: Slightly soluble (20 g/l) (25 º C),
• PSA: 78.79000
• LogP: 1.44230
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Metoprolol Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： CAUT
• RTECS：CY1634360
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Metoprolol Acid

Metoprolol Acid: A Comprehensive Overview

Metoprolol Acid, also known by its CAS number CAS No: 56392-14-4, is a critical compound in the field of pharmaceuticals, particularly within cardiovascular medicine. This compound is a beta-blocker, specifically a beta-adrenergic receptor blocker, which plays a pivotal role in the treatment of various cardiovascular conditions such as hypertension, angina pectoris, and heart failure. Its chemical structure and pharmacological properties make it a cornerstone in modern medicine.

The chemical structure of Metoprolol Acid is characterized by its ability to selectively block beta-1 adrenergic receptors, which are primarily located in the heart. This selective action ensures that the drug effectively reduces heart rate and blood pressure without significantly affecting other bodily systems that rely on beta-adrenergic activity, such as the airways or peripheral blood vessels. This selectivity is crucial for minimizing side effects and enhancing therapeutic efficacy.

Recent studies have highlighted the importance of Metoprolol Acid in managing post-myocardial infarction patients, where it has been shown to reduce mortality rates by improving cardiac function and preventing arrhythmias. Additionally, research into its pharmacokinetics has revealed that it undergoes extensive first-pass metabolism in the liver, leading to its conversion into active metabolites that contribute to its therapeutic effects.

In terms of clinical applications, Metoprolol Acid is widely prescribed for patients with chronic stable angina due to its ability to reduce myocardial oxygen demand and improve coronary blood flow. Moreover, its role in heart failure management has been validated through numerous clinical trials, demonstrating significant reductions in hospitalization rates and mortality.

The latest advancements in drug delivery systems have led to the development of extended-release formulations of Metoprolol Acid, which offer improved patient compliance and sustained therapeutic effects throughout the day. These innovations underscore the ongoing commitment to optimizing treatment outcomes for cardiovascular diseases.

In conclusion, Metoprolol Acid, with its CAS number CAS No: 56392-14-4, remains a vital component of cardiovascular therapy. Its selective beta-blockade mechanism, coupled with advancements in drug delivery, ensures that it continues to be a reliable and effective treatment option for millions of patients worldwide.